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Compound of Interest

Compound Name: Yokonoside

Cat. No.: B1684276 Get Quote

Initial searches for the compound with CAS number 53823-12-4, identified as Yokonoside,

have revealed a significant lack of publicly available scientific data regarding its biological

activity, pharmacological properties, and mechanism of action. Despite extensive investigation,

no in-depth technical information, experimental protocols, or signaling pathway associations

could be procured from scientific literature databases.

Yokonoside, with the molecular formula C20H21NO11, remains an enigmatic entity within the

scientific community. Standard chemical databases and supplier catalogs list its basic chemical

properties; however, its functional role in any biological system is yet to be elucidated in

published research.

Association with Yokukansan: An Unconfirmed
Hypothesis
An initial line of inquiry explored the potential connection between Yokonoside and

Yokukansan, a traditional Japanese Kampo medicine. Yokukansan is a complex formulation

composed of seven distinct herbs:

Atractylodes lancea rhizome

Poria cocos sclerotium
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Cnidium officinale rhizome

Uncaria rhynchophylla hook

Angelica acutiloba root

Bupleurum falcatum root

Glycyrrhiza uralensis root

A thorough review of the known chemical constituents of these individual herbs did not yield

any mention of Yokonoside or its synonyms, such as 2'-carboxy-4',5-dihydroxy-2-beta-D-

glucopyranosyloxybenzanilide. This suggests that Yokonoside is not a recognized major or

minor component of the herbs used in the formulation of Yokukansan. It is plausible that it

could be a metabolite formed after ingestion of the herbal mixture, a synthetic derivative, or a

compound that has been isolated but not yet characterized in terms of its biological function.

Current Status and Future Directions
The absence of peer-reviewed literature detailing in vitro or in vivo studies, pharmacological

effects, or any experimental data precludes the creation of an in-depth technical guide as

requested. The core requirements of data presentation in structured tables, detailed

experimental protocols, and visualization of signaling pathways cannot be met due to the

foundational lack of information.

For researchers, scientists, and drug development professionals interested in Yokonoside, the

path forward would necessitate primary research to determine its biological properties. This

would involve:

Isolation and Purification: Sourcing and purifying Yokonoside to obtain a research-grade

sample.

Structural Elucidation: Confirmation of its chemical structure using modern analytical

techniques.

In Vitro Screening: A broad panel of assays to screen for potential biological activities, such

as enzymatic inhibition, receptor binding, or cellular effects.
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In Vivo Studies: Should promising in vitro activity be identified, subsequent studies in animal

models would be required to understand its pharmacology and toxicology.

Until such foundational research is conducted and published, Yokonoside will remain a

compound of unknown biological significance. The information presented here reflects the

current state of public knowledge, which is limited to its chemical identity.

To cite this document: BenchChem. [Yokonoside (CAS Number 53823-12-4): An Obscure
Compound with Undetermined Biological Significance]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1684276#yokonoside-cas-number-
53823-12-4-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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